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Abstract
Bromochloromethane (CH₂BrCl), also known as Halon 1011, is a halogenated methane with

the CAS Registry Number 74-97-5. Historically used as a fire suppression agent, its production

and use have been curtailed due to its ozone-depleting properties.[1][2] This technical guide

provides an in-depth overview of the chemical and physical properties, synthesis, analytical

methods, spectroscopic data, and toxicological profile of bromochloromethane, tailored for a

scientific audience. The information is presented to facilitate its use in research, development,

and safety assessments.

Chemical and Physical Properties
Bromochloromethane is a colorless to pale-yellow, volatile liquid with a sweet, chloroform-like

odor.[3][4] It is denser than water and has low solubility in aqueous solutions.[4][5] A

comprehensive summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Bromochloromethane
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Property Value Reference(s)

Molecular Formula CH₂BrCl [6][7]

Molecular Weight 129.38 g/mol [3][7]

CAS Number 74-97-5 [3]

Appearance
Clear, colorless to pale-yellow

liquid
[3][5]

Odor Sweet, chloroform-like [3][5]

Melting Point -88 °C [3]

Boiling Point 68 °C [3][5]

Density 1.991 g/mL at 25 °C [3][5]

Vapor Pressure 117 mmHg at 20 °C [3]

Water Solubility 9 g/L at 20 °C [8]

Refractive Index (n20/D) 1.482 [3]

Log P (Octanol-Water Partition

Coefficient)
1.55 [9]

Synthesis and Reactivity
Synthesis
The primary commercial synthesis of bromochloromethane involves the reaction of

dichloromethane with bromine and aluminum, or with hydrogen bromide in the presence of an

aluminum trichloride catalyst.[2][5][10]

A general laboratory-scale synthesis procedure is outlined below. This protocol is a composite

of information from various sources and should be adapted and optimized for specific

laboratory conditions.

Experimental Protocol: Synthesis of Bromochloromethane

Materials:
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Dichloromethane (CH₂Cl₂)

Bromine (Br₂)

Aluminum powder (Al)

Anhydrous ether

Ice bath

Separatory funnel

Distillation apparatus

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Procedure:

Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a condenser.

In a well-ventilated fume hood, charge the flask with dichloromethane and aluminum powder.

Cool the flask in an ice bath.

Slowly add bromine from the dropping funnel to the stirred mixture. The reaction is

exothermic and the temperature should be maintained below 10 °C.

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution, and again with water.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and purify the crude bromochloromethane by fractional distillation.

Collect the fraction boiling at approximately 68 °C.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of bromochloromethane.

Reactivity
Bromochloromethane is incompatible with strong oxidizing agents, strong bases, and reactive

metals such as aluminum, magnesium, zinc, and calcium.[3] It can also attack some forms of

plastics, rubber, and coatings. Upon heating to decomposition, it emits toxic fumes including

hydrogen chloride, phosgene, carbon monoxide, and hydrogen bromide.[7]

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is the standard method for the analysis of

bromochloromethane and other volatile halogenated hydrocarbons in various matrices,

including water.[11][12][13]

Experimental Protocol: GC-MS Analysis of Bromochloromethane in Water

1. Sample Preparation (Purge and Trap):

A known volume of the water sample (e.g., 5-25 mL) is placed in a purging vessel.

An internal standard is added.

The sample is purged with an inert gas (e.g., helium) at a controlled flow rate for a specific

time (e.g., 10-15 minutes).

The volatile organic compounds, including bromochloromethane, are trapped on a sorbent

tube (e.g., Tenax®).

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: A non-polar capillary column, such as a DB-5ms or equivalent, is typically used.

Injector Temperature: 200-250 °C.
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Oven Temperature Program: An initial temperature of 35-45 °C held for a few minutes,

followed by a ramp to 150-250 °C at a rate of 5-10 °C/min.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-300.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

3. Data Analysis:

Identification of bromochloromethane is based on its retention time and the comparison of

its mass spectrum with a reference spectrum.

Quantification is achieved by comparing the peak area of the analyte to that of the internal

standard.

Diagram 2: GC-MS Analysis Workflow
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Caption: General workflow for the analysis of bromochloromethane by GC-MS.

Spectroscopic Data
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The structural elucidation and identification of bromochloromethane are supported by various

spectroscopic techniques.

Table 2: Spectroscopic Data for Bromochloromethane

Technique
Key Features and

Observations
Reference(s)

¹H NMR

A single peak (singlet) is

observed, as the two protons

are chemically equivalent. The

chemical shift is influenced by

the electronegativity of the

attached halogens.

[14]

¹³C NMR

A single peak is observed,

indicating one carbon

environment.

Mass Spectrometry (EI)

The mass spectrum shows a

characteristic isotopic pattern

due to the presence of

bromine (⁷⁹Br and ⁸¹Br in ~1:1

ratio) and chlorine (³⁵Cl and

³⁷Cl in ~3:1 ratio). Key

fragments include the

molecular ion cluster (m/z 128,

130, 132) and fragments

corresponding to the loss of a

halogen.

[8][15][16]

Infrared (IR) Spectroscopy

Characteristic C-H stretching

and bending vibrations, as well

as C-Br and C-Cl stretching

frequencies are observed.

[7]

Toxicology and Biological Effects
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Bromochloromethane is classified as harmful if inhaled and causes skin and eye irritation.[17]

Long-term exposure may lead to liver and kidney damage.[17] The toxicity of

bromochloromethane, like other halomethanes, is believed to be mediated by its metabolic

activation into reactive species.

Metabolism
The primary route of metabolism for many halomethanes is through the cytochrome P450

(CYP) enzyme system, particularly CYP2E1, in the liver.[18][19][20] This process can lead to

the formation of reactive intermediates.

Hypothesized Toxicological Signaling Pathway
While the specific signaling pathways for bromochloromethane-induced toxicity are not fully

elucidated, a plausible mechanism can be hypothesized based on the known effects of similar

halogenated hydrocarbons. This proposed pathway involves metabolic activation leading to

oxidative stress, inflammation, and ultimately apoptosis.

Diagram 3: Hypothesized Signaling Pathway of Bromochloromethane Toxicity
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Caption: Hypothesized pathway of bromochloromethane-induced cellular toxicity.

This proposed pathway suggests that the metabolism of bromochloromethane by cytochrome

P450 enzymes generates reactive intermediates. These intermediates can lead to an increase
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in reactive oxygen species (ROS) and depletion of cellular glutathione (GSH), resulting in

oxidative stress.[2][21] Oxidative stress can then trigger downstream signaling cascades,

including the activation of transcription factors like Nrf2 (a key regulator of the antioxidant

response) and NF-κB (a central mediator of inflammation).[22][23][24][25][26][27][28][29][30]

Persistent and severe oxidative stress and inflammation can ultimately lead to programmed cell

death, or apoptosis, contributing to tissue damage in the liver and kidneys.[31][32][33][34]

Safety and Handling
Bromochloromethane is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated area, preferably a fume hood.[17] Personal protective

equipment, including chemical-resistant gloves, safety goggles, and a lab coat, should be worn.

[17] It is important to avoid inhalation of vapors and contact with skin and eyes. Store in a cool,

dry, well-ventilated area away from incompatible materials.[3]

Table 3: Hazard and Safety Information for Bromochloromethane

Hazard Classification Description Reference(s)

Acute Toxicity, Inhalation Harmful if inhaled. [17]

Skin Corrosion/Irritation Causes skin irritation. [17]

Serious Eye Damage/Irritation Causes serious eye irritation. [17]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[17]

Environmental Hazard

Harms public health and the

environment by destroying

ozone in the upper

atmosphere.

[2]

Conclusion
This technical guide has summarized the key properties, synthesis, analysis, and toxicological

aspects of bromochloromethane (CAS No. 74-97-5). The provided tables and diagrams are

intended to serve as a quick reference for researchers and professionals. While the exact
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mechanisms of its toxicity require further investigation, the hypothesized signaling pathway

provides a framework for understanding its potential biological effects. Due to its hazardous

nature and environmental impact, strict adherence to safety protocols is essential when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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